Cas no 328388-15-4 ((2-Methyl-3-nitrophenoxy)acetic acid)

• Product Name: (2-Methyl-3-nitrophenoxy)acetic acid
• CAS No: 328388-15-4
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 5053959
• Update Time: 2025-10-25

(2-Methyl-3-nitrophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-methyl-3-nitrophenoxy)acetic acid
• 2-methyl-3-nitrophenoxyacetic acid
• BBL002219
• STK894905
• 2-(2-methyl-3-nitrophenoxy)acetic acid
• 2-(2-Methyl-3-nitrophenoxy)-acetic acid
• H5493
• (2-Methyl-3-nitrophenoxy)acetic acid

• Inchi： 1S/C9H9NO5/c1-6-7(10(13)14)3-2-4-8(6)15-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： APUCWHLALOFKQE-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.3
• Topological Polar Surface Area: 92.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on (2-Methyl-3-nitrophenoxy)acetic acid

(2-Methyl-3-nitrophenoxy)acetic acid (CAS No. 328388-15-4): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound (2-Methyl-3-nitrophenoxy)acetic acid, identified by its CAS number 328388-15-4, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, featuring a nitro-substituted phenyl ring linked to an acetic acid moiety, has garnered attention due to its versatile structural properties and potential applications in drug discovery and synthetic chemistry.

Structurally, (2-Methyl-3-nitrophenoxy)acetic acid is characterized by a phenyl ring substituted with a methyl group at the 2-position and a nitro group at the 3-position, connected to a hydroxyl-terminated acetic acid backbone. This unique arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the aromatic ring enhances its reactivity, facilitating various chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic derivatives. The nitro group in (2-Methyl-3-nitrophenoxy)acetic acid can be reduced to an amine under specific conditions, leading to the formation of novel amine-based compounds. These derivatives have shown promise in preclinical studies as modulators of enzyme activity and as potential therapeutic agents for various diseases.

One of the most compelling aspects of (2-Methyl-3-nitrophenoxy)acetic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop new molecules with enhanced bioavailability and improved pharmacokinetic profiles. For instance, studies have demonstrated its role in synthesizing potent inhibitors of inflammatory pathways, highlighting its potential in treating chronic inflammatory disorders.

The acetic acid moiety in this compound also contributes to its versatility, allowing for further functionalization through esterification or amidation reactions. These modifications can tailor the compound’s properties for specific applications, such as drug delivery systems or prodrugs designed to enhance target specificity and reduce side effects.

Advances in computational chemistry have further accelerated the exploration of (2-Methyl-3-nitrophenoxy)acetic acid. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches complement experimental efforts, enabling researchers to predict and optimize the pharmacological properties of new compounds derived from this scaffold.

In the context of green chemistry, the synthesis of (2-Methyl-3-nitrophenoxy)acetic acid has been optimized to minimize waste and energy consumption. Catalytic methods have been employed to enhance reaction efficiency, aligning with the growing emphasis on sustainable practices in chemical manufacturing. Such innovations not only improve yield but also reduce environmental impact, making this compound an attractive option for industrial applications.

The role of (2-Methyl-3-nitrophenoxy)acetic acid extends beyond academic research; it has found practical applications in the pharmaceutical industry. Its incorporation into drug candidates has led to several patents being filed, underscoring its commercial significance. Companies are actively investigating its potential as a key intermediate in large-scale production processes for novel therapeutics.

The future prospects for (2-Methyl-3-nitrophenoxy)acetic acid are promising, with ongoing research focusing on expanding its utility across different therapeutic areas. Emerging fields such as precision medicine and personalized therapeutics offer new avenues for leveraging this compound’s unique properties. By integrating cutting-edge technologies like CRISPR gene editing and biomarker analysis, researchers aim to develop bespoke treatments that incorporate derivatives of this scaffold.

In conclusion, (2-Methyl-3-nitrophenoxy)acetic acid (CAS No. 328388-15-4) stands out as a pivotal molecule in modern chemical and pharmaceutical research. Its structural features, coupled with its reactivity and synthetic versatility, make it an indispensable tool for scientists seeking to develop innovative solutions for complex diseases. As research continues to evolve, this compound is poised to play an increasingly critical role in shaping the future of medicine.